Cas no 1865397-47-2 (7-Iodoisoquinolin-1-amine)

• Product Name: 7-Iodoisoquinolin-1-amine
• CAS No: 1865397-47-2
• MF: C₉H₇IN₂
• MW: 270.069753885269
• CID: 4822005
• Update Time: 2023-08-19

7-Iodoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-Iodoisoquinolin-1-amine

• Inchi： 1S/C9H7IN2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,(H2,11,12)
• InChI Key： GMTFSVHAEOWWTP-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9